molecular formula C14H23NO4 B6246434 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.5]nonane-7-carboxylic acid CAS No. 2408963-51-7

5-[(tert-butoxy)carbonyl]-5-azaspiro[3.5]nonane-7-carboxylic acid

Cat. No. B6246434
CAS RN: 2408963-51-7
M. Wt: 269.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known by its CAS Number 2408963-51-7, is a chemical with the molecular weight of 269.34 . It is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C14H23NO4/c1-13(2,3)19-12(18)15-9-10(11(16)17)5-8-14(15)6-4-7-14/h10H,4-9H2,1-3H3,(H,16,17) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . Other physical and chemical properties like melting point, boiling point, and density are not specified in the sources I have access to.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations for handling and storage, first aid measures, and disposal .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.5]nonane-7-carboxylic acid involves the protection of the amine group, followed by the formation of the spirocyclic ring system and subsequent deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "5-aminopentanoic acid", "tert-butyl chloroformate", "triethylamine", "7-bromo-1-heptene", "sodium hydride", "diethyl malonate", "acetic anhydride", "sodium bicarbonate", "methanol", "water", "ethyl acetate", "brine", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Protection of the amine group of 5-aminopentanoic acid with tert-butyl chloroformate and triethylamine to form N-tert-butoxycarbonyl-5-aminopentanoic acid", "Reaction of N-tert-butoxycarbonyl-5-aminopentanoic acid with 7-bromo-1-heptene in the presence of sodium hydride to form the spirocyclic ring system", "Deprotection of the tert-butoxycarbonyl group with hydrochloric acid to form 5-aminospiro[3.5]nonane-7-carboxylic acid", "Reaction of 5-aminospiro[3.5]nonane-7-carboxylic acid with diethyl malonate in the presence of sodium hydroxide to form the corresponding diethyl ester", "Hydrolysis of the diethyl ester with hydrochloric acid to form 5-spiro[3.5]nonane-7-carboxylic acid", "Reaction of 5-spiro[3.5]nonane-7-carboxylic acid with acetic anhydride and sodium bicarbonate to form the corresponding acetic anhydride derivative", "Deprotection of the amine and carboxylic acid groups with hydrochloric acid to form 5-[(tert-butoxy)carbonyl]-5-azaspiro[3.5]nonane-7-carboxylic acid", "Purification of the final product by recrystallization from methanol and ethyl acetate, followed by washing with water and brine" ] }

CAS RN

2408963-51-7

Product Name

5-[(tert-butoxy)carbonyl]-5-azaspiro[3.5]nonane-7-carboxylic acid

Molecular Formula

C14H23NO4

Molecular Weight

269.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.